![molecular formula C28 H45 N O6 B1139110 (4R)-4-[(3R,5R,8S,9S,10S,17R)-3-[(2S)-2-amino-3-carboxypropanoyl]oxy-10-methyl-1,2,3,4,5,6,7,8,9,11,12,13,14,15,16,17-hexadecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid CAS No. 881179-02-8](/img/structure/B1139110.png)
(4R)-4-[(3R,5R,8S,9S,10S,17R)-3-[(2S)-2-amino-3-carboxypropanoyl]oxy-10-methyl-1,2,3,4,5,6,7,8,9,11,12,13,14,15,16,17-hexadecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid
Overview
Description
Lith-O-Asp(cas 881179-02-8) is a potent inhibitor of alpha-2,3-sialyltransferase. Lith-O-Asp inhibited the metastasis potential of cancer cell through inhibiting both α-2,6- and α-2,3-sialylation.
Scientific Research Applications
Inhibitors in Mycolic Acid Biosynthesis
One of the applications of this compound is in the inhibition of mycolic acid biosynthesis, an essential component in the cell walls of mycobacteria. Hartmann et al. (1994) synthesized related analogues demonstrating potential as mycolic acid biosynthesis inhibitors. These compounds could offer a pathway for new treatments against mycobacterial infections (Hartmann et al., 1994).
Androsterone Derivatives and Androgen Biosynthesis
Djigoué et al. (2012) explored compounds with a similar structure to our compound of interest as inhibitors of androgen biosynthesis. The study focused on the synthesis of androsterone derivatives and their potential applications in modulating androgen levels, which could be significant in treatments for conditions related to abnormal androgen levels (Djigoué et al., 2012).
Synthesis of Stereoselective Amino Acids
The compound also finds application in the stereocontrolled synthesis of certain amino acids. Ishibuchi et al. (1992) demonstrated the synthesis of stereoselective amino acids, which are key components in various biologically active compounds. This synthesis provides valuable insights into the production of specific stereochemical configurations in amino acids (Ishibuchi et al., 1992).
properties
IUPAC Name |
(4R)-4-[(3R,5R,8S,9S,10S,17R)-3-[(2S)-2-amino-3-carboxypropanoyl]oxy-10-methyl-1,2,3,4,5,6,7,8,9,11,12,13,14,15,16,17-hexadecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H43NO6/c1-15(3-10-24(29)30)18-6-7-20-19(18)8-9-22-21(20)5-4-16-13-17(11-12-27(16,22)2)34-26(33)23(28)14-25(31)32/h15-23H,3-14,28H2,1-2H3,(H,29,30)(H,31,32)/t15-,16-,17-,18-,19?,20?,21+,22+,23+,27+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCNDSKIQPVWNHN-PIOTZMDFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1CCC3C2CCC4C3(CCC(C4)OC(=O)C(CC(=O)O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CCC2C1CC[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)OC(=O)[C@H](CC(=O)O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H43NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4R)-4-[(3R,5R,8S,9S,10S,17R)-3-[(2S)-2-amino-3-carboxypropanoyl]oxy-10-methyl-1,2,3,4,5,6,7,8,9,11,12,13,14,15,16,17-hexadecahydrocyclopenta[a]phenanthren-17-yl]pentanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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